Selenium-70

• CAS No.: 19869-93-3
• Molecular Formula: Se
• Molecular Weight: 69.93352 g/mol
• IUPAC Name: selenium-70
• InChI: InChI=1S/Se/i1-9
• InChI Key: BUGBHKTXTAQXES-DBXDQKISSA-N
• SMILES: [Se]
• Isomeric SMILES: [70Se]
• Synonyms: 70Se radioisotope; Se-70 radioisotope; Selenium-70

Description

Selenium-70 is a stable isotopic form of selenium offered for specialized research applications. It is utilized as a tracer in metabolic studies and biochemical pathway analysis, allowing for precise tracking without radioactive decay. This isotope is essential in advanced nuclear research and analytical chemistry techniques, including isotope dilution mass spectrometry, for highly accurate quantification of selenium in complex samples. The product is provided with a certificate of analysis detailing isotopic enrichment and chemical purity. This compound is intended for laboratory research purposes only. It is not for diagnostic or therapeutic use, nor for human consumption.

Nuclear Structure and Spectroscopic Properties of Selenium 70

Ground State Characteristics

The fundamental properties of the ⁷⁰Se ground state have been experimentally determined and are crucial for understanding its nuclear structure.

Nuclear Spin and Parity

The ground state of Selenium-70 has a nuclear spin and parity of 0+ . Current time information in Magadi, KE.chemlin.orgwhiterose.ac.uk This is characteristic of even-even nuclei, where all protons and neutrons are paired up, resulting in zero total angular momentum and positive parity.

Nuclear Mass and Binding Energy

The isotopic mass of this compound has been measured to be 69.9335155(17) u. Current time information in Magadi, KE.whiterose.ac.uk From this, the nuclear mass can be calculated. The mass excess is -61.92991 MeV. Current time information in Magadi, KE.

The total nuclear binding energy of ⁷⁰Se is approximately 600.333 MeV. llnl.govias.ac.in This results in an average binding energy per nucleon of about 8.576 MeV, which is a measure of the stability of the nucleus. Current time information in Magadi, KE. The binding energy of ⁷⁰Se is notable as the addition of a second neutron to ⁶⁸Se results in a larger increase in binding energy than the first, a phenomenon attributed to the formation of spin-pairs of neutrons. ias.ac.in

Table 1: Nuclear Mass and Binding Energy of this compound

Property	Value
Isotopic Mass (u)	69.9335155(17) Current time information in Magadi, KE.whiterose.ac.uk
Nuclear Mass (u)	69.9148644 Current time information in Magadi, KE.
Mass Excess (MeV)	-61.92991 Current time information in Magadi, KE.
Total Binding Energy (MeV)	~600.333 llnl.govias.ac.in
Binding Energy per Nucleon (MeV)	~8.576 Current time information in Magadi, KE.

Half-Life and Decay Modes

This compound is a radioactive isotope with a half-life of 41.1(3) minutes . Current time information in Magadi, KE.aip.org It undergoes 100% decay through electron capture (EC) and positron emission (β+) to its daughter nucleus, Arsenic-70 (⁷⁰As). Current time information in Magadi, KE.researchgate.netresearchgate.net The total decay energy for this process is approximately 2.41 MeV. Current time information in Magadi, KE. The direct parent isotope of ⁷⁰Se is Bromine-70 (⁷⁰Br). Current time information in Magadi, KE.whiterose.ac.uk

Table 2: Decay Properties of this compound

Property	Value
Half-Life	41.1(3) minutes Current time information in Magadi, KE.aip.org
Decay Mode	Electron Capture (EC), β+ Current time information in Magadi, KE.researchgate.netresearchgate.net
Daughter Nucleus	⁷⁰As Current time information in Magadi, KE.
Decay Energy (MeV)	~2.41 Current time information in Magadi, KE.

Excited States and Level Schemes

The excited states of ⁷⁰Se reveal complex structural features, including the coexistence of different nuclear shapes.

Experimental Determination of Energy Levels

The energy levels of ⁷⁰Se have been investigated through various experimental techniques, including in-beam gamma-ray spectroscopy and studies of beta-delayed proton emission. whiterose.ac.ukphysicsworld.comhome.cern Experiments at facilities like CERN's ISOLDE have used low-energy beams of ⁷⁰Se to populate excited states by smashing them into targets. physicsworld.comhome.cern The subsequent gamma-ray emissions are then detected to construct the level scheme. physicsworld.comhome.cern

Electromagnetic Transition Probabilities and Reduced Matrix Elements

Electromagnetic transition probabilities, particularly the reduced transition probability B(E2), provide crucial information about the collective properties and deformation of nuclear states. For ⁷⁰Se, the B(E2) value for the transition from the first 2+ state to the 0+ ground state has been a subject of both experimental measurement and theoretical calculation. ias.ac.incern.ch

Theoretical studies using models like the Interacting Boson Model (IBM) and Projected Shell Model (PSM) have been employed to calculate B(E2) values and understand the underlying nuclear structure. ias.ac.in For instance, PSM calculations have shown satisfactory agreement with the experimental B(E2) value for the 2+ → 0+ transition. ias.ac.in These calculations suggest a competition between prolate and oblate shapes in ⁷⁰Se. ias.ac.in Some studies indicate that while the ground state may have a dominant oblate shape, there is a possibility of coexisting prolate deformed excited bands. llnl.govias.ac.in However, more recent work suggests ⁷⁰Se is soft in both its beta and gamma deformations, lacking a "well-defined shape". researchgate.net

The study of reduced matrix elements for E2 transitions is essential for a model-independent assessment of the nuclear shape. nsf.gov These matrix elements are related to the intrinsic quadrupole moments of the nucleus and can reveal the degree of triaxiality. While detailed experimental values for all relevant matrix elements in ⁷⁰Se are still a subject of ongoing research, the analysis of available data points towards a complex potential energy surface with no deep, well-defined minimum, indicative of significant shape fluctuations.

Nuclear Shape Phenomena and Deformation

The shape of an atomic nucleus is a fundamental property that can range from spherical to various deformed geometries, including prolate (rugby ball-shaped) and oblate (disc-shaped) spheroids, as well as more exotic triaxial (kiwi fruit-shaped) and octupole (pear-shaped) forms. llnl.gov In the neutron-deficient Ge, Se, and Kr isotopes, a picture of shape coexistence has emerged over many years of study. whiterose.ac.uk This means that different nuclear shapes can exist at similar energy levels within the same nucleus. aps.org

Prolate-Oblate Shape Transition

The selenium isotopic chain is a well-known region for studying the transition between prolate and oblate nuclear shapes. As neutrons are removed from the more stable isotopes, a transition towards a dominant oblate deformation is observed. researchgate.netjyu.fi Experimental evidence and theoretical models have been employed to pinpoint where this transition occurs.

Initially, there was some ambiguity regarding the ground-state shape of ⁷⁰Se, with some early measurements suggesting a prolate deformation. aps.org However, subsequent, more precise experiments have provided strong evidence for an oblate ground state in ⁷⁰Se. llnl.govwhiterose.ac.uk A key measurement demonstrating this was performed at the National Superconducting Cyclotron Laboratory (NSCL), which localized the shape change to occur between the prolate ⁷²Se and the oblate ⁷⁰Se. aps.orgllnl.goveurekalert.orgnih.gov This abrupt transition provides a sensitive test for nuclear models, many of which have struggled to reproduce this feature accurately. llnl.gov

The oblate character of the ground state (0⁺₁) and the first excited state (2⁺₁) in ⁷⁰Se is now considered to be experimentally settled. researchgate.net This is in contrast to the neighboring ⁷²Se, which has been shown to have a dominant prolate deformation in its ground state. whiterose.ac.uk

Shape Coexistence and Triaxiality

The concept of shape coexistence, where configurations corresponding to different shapes are close in energy, is a prominent feature in this region of the nuclear chart. aps.orgwhiterose.ac.uk For a time, it was hypothesized that ⁷⁰Se might exhibit a classic case of prolate-oblate shape coexistence, with a low-lying excited 0⁺ state acting as the head of a band with a different shape from the ground state. whiterose.ac.ukresearchgate.net However, extensive experimental searches have found no evidence for such a low-lying 0⁺ state below 2 MeV in ⁷⁰Se, largely ruling out this simple shape coexistence picture. whiterose.ac.ukjyu.fi

Instead of a simple coexistence of axially symmetric prolate and oblate shapes, evidence points towards a more complex structure involving triaxiality. whiterose.ac.uknsf.gov Triaxiality refers to a nuclear shape that is not symmetric around any of its principal axes. Theoretical calculations and experimental data suggest that ⁷⁰Se is significantly soft in both its β (quadrupole deformation) and γ (triaxiality) degrees of freedom, indicating it does not possess a well-defined, rigid shape. whiterose.ac.uk

Gamma-Softness and Vibrational Character

The concept of "gamma-softness" is crucial for understanding the structure of ⁷⁰Se. whiterose.ac.uk A nucleus that is γ-soft can easily fluctuate in its triaxiality, exhibiting characteristics of a vibrator rather than a rigid rotor. Theoretical calculations indicate that ⁷⁰Se is γ-soft, leaning more towards a vibrational-like structure. whiterose.ac.uk

This vibrational character is supported by the energy level scheme. For instance, the second 2⁺ state (2⁺₂) at 1601 keV is now interpreted as a quasi-γ excitation, which is a characteristic of a vibrational nucleus, rather than a member of a coexisting band built on a different shape. whiterose.ac.ukjyu.fi The energy staggering in the γ-band, a sequence of excited states associated with triaxial vibrations, can be used to infer the rigidity of the triaxial deformation. nsf.gov The observed properties of ⁷⁰Se are inconsistent with a pure rotational structure, further pointing to the importance of vibrational modes and softness in its nuclear potential. whiterose.ac.uk

Quadrupole Moments and Deformation Parameters

Quadrupole moments and deformation parameters provide quantitative measures of the nuclear shape. The spectroscopic quadrupole moment, Qs, of an excited state is a key observable for determining its intrinsic shape. A positive Qs indicates a prolate shape, while a negative Qs signifies an oblate shape.

The deformation of a nucleus is often described by the parameters β and γ. The parameter β represents the magnitude of the quadrupole deformation, while γ describes the degree of triaxiality (γ=0° for a prolate shape, γ=60° for an oblate shape, and intermediate values for triaxial shapes).

Calculations based on the generalized triaxial rotor model (GTRM) applied to recent experimental data for ⁷⁰Se yield an intrinsic quadrupole moment |Q₀| of 1.32(9) eb and a triaxiality parameter γ of 21(9)°. whiterose.ac.uk It is important to note that triaxial models are symmetric around γ = 30°, and by convention, the prolate-like solutions are presented. whiterose.ac.uk

Further insights come from advanced theoretical models like the Generalized Bohr Hamiltonian (GBH) using UNEDF1 mass parameters, which have been found to reproduce the revised low-lying level structure of ⁷⁰Se well. whiterose.ac.ukjyu.fi These calculations show wave function probability distributions for the lowest states spread over a range of β and γ values, confirming that ⁷⁰Se does not have a well-defined axial shape. whiterose.ac.uk

The following table summarizes some of the key deformation parameters and quadrupole moments for ⁷⁰Se and neighboring isotopes from various studies.

Production and Synthesis of Selenium 70 Isotopes for Research

Nuclear Reaction Pathways

The synthesis of ⁷⁰Se is achieved through various nuclear reactions, where a stable target nucleus is bombarded with a high-energy particle beam. The choice of reaction pathway is a critical factor in the production process.

One method for producing ⁷⁰Se involves the use of proton beams. A common pathway is the (p,n) reaction on a Germanium-70 (⁷⁰Ge) target. In this reaction, a proton strikes a ⁷⁰Ge nucleus, leading to the emission of a neutron and the formation of Arsenic-70 (⁷⁰As). The resulting ⁷⁰As is itself radioactive and decays with a half-life of 52.6 minutes to ⁷⁰Se via electron capture and positron emission. chemlin.orgbnl.gov

The reaction can be summarized as: ⁷⁰Ge + p → ⁷⁰As + n

Followed by the decay: ⁷⁰As → ⁷⁰Se + e⁺ + νₑ (positron emission) or ⁷⁰As + e⁻ → ⁷⁰Se + νₑ (electron capture)

While this method is a potential production route, detailed experimental cross-section data for the ⁷⁰Ge(p,n)⁷⁰As reaction is crucial for optimizing production yields and minimizing impurities. bnl.gov Studies on proton-induced reactions on other isotopes, such as Arsenic-75 (⁷⁵As), have been extensively evaluated for the production of other selenium isotopes like ⁷²Se and ⁷³Se, providing a basis for understanding the systematics of such reactions. ingentaconnect.comberkeley.edu

Alpha particles (⁴He nuclei) are also utilized to synthesize selenium isotopes. For instance, alpha-induced reactions on germanium isotopes are well-documented. rdd.edu.iquobaghdad.edu.iq While reactions like ⁷⁰Ge(α,n)⁷³Se and ⁷⁰Ge(α,2n)⁷²Se are used to produce heavier selenium isotopes, a potential pathway to ⁷⁰Se is the ⁶⁸Ge(α,2n)⁷⁰Se reaction. aip.orgresearchgate.net In this process, an enriched Germanium-68 target would be bombarded with an alpha beam, resulting in the emission of two neutrons and the formation of ⁷⁰Se.

The reaction is represented as: ⁶⁸Ge + α → ⁷⁰Se + 2n

The effectiveness of this pathway depends on the availability of enriched ⁶⁸Ge targets and the cross-section of the reaction at achievable alpha beam energies. The study of (α,n) reactions is also important for understanding the α-optical potential, which is a key input for statistical models used to predict reaction cross-sections in astrophysical processes like the γ-process, where proton-rich nuclei such as ⁷⁴Se are formed. epj-conferences.org

Heavy-ion reactions provide versatile mechanisms for producing and studying neutron-deficient nuclei like ⁷⁰Se. These reactions can be broadly categorized into fusion-evaporation and fragmentation reactions.

In fusion-evaporation reactions , a heavier projectile fuses with a lighter target nucleus (or vice versa) to form a highly excited compound nucleus, which then de-excites by evaporating particles, typically neutrons, protons, or alpha particles. eventsforce.netgsi.dejaea.go.jp For example, the reaction ⁴⁰Ca(³⁶Ar, 2p)⁷⁰Se has been used to populate excited states in ⁷⁰Se for lifetime measurements. gsi.de

Another significant method is projectile fragmentation . In this approach, a high-energy beam of a heavy ion, such as Krypton-78 (⁷⁸Kr), is directed onto a light target, like beryllium (Be) or nickel (Ni). The projectile nucleus fragments upon impact, producing a wide range of isotopes. aps.orgnsf.gov The desired isotope, in this case ⁷⁰Se, can then be separated from the other fragments. This technique has been successfully employed at facilities like the National Superconducting Cyclotron Laboratory (NSCL) and the RIKEN Nishina Center to produce and identify new neutron-deficient isotopes. aps.orgnsf.gov

Once a beam of ⁷⁰Se is produced, it can be used as a projectile itself to study its nuclear structure, for example, through Coulomb excitation . gsi.deslideserve.cominfn.it In this process, the ⁷⁰Se beam is directed at a heavy target, such as platinum (Pt) or lead (Pb), at an energy below the Coulomb barrier to ensure that the interaction is purely electromagnetic. aps.orgmsu.edu The nucleus is excited to higher energy states, and by observing the subsequent gamma-ray decay, researchers can deduce information about the nucleus's shape and deformation. gsi.deaps.orgslideserve.cominfn.it Experiments at facilities like ISOLDE (CERN) have used Coulomb excitation of ⁷⁰Se on a Palladium-104 (¹⁰⁴Pd) target to investigate its properties. slideserve.cominfn.it

Alpha-Induced Reactions

Accelerator Facilities and Isotope Separation Techniques

The production and separation of ⁷⁰Se for research are conducted at specialized accelerator facilities that provide the necessary high-energy particle beams and sophisticated separation technologies.

Both cyclotrons and linear accelerators (linacs) are instrumental in the production of ⁷⁰Se. core.ac.uknih.govucy.ac.cywikipedia.org

Cyclotrons , invented by Ernest Lawrence, accelerate charged particles in a spiral path using a static magnetic field and a rapidly varying electric field. wikipedia.org They are widely used for producing a variety of radioisotopes for medical and research applications. nih.govucy.ac.cy Facilities like the K1200 cyclotron at Michigan State University (MSU) and the cyclotrons at GANIL (Grand Accélérateur National d'Ions Lourds) have been used to produce beams for creating neutron-deficient isotopes, including those of selenium. chalmers.searxiv.org For instance, a 75 MeV/nucleon ⁷⁸Kr beam from the MSU Cyclotron was used to produce ⁶⁶Se via fragmentation. arxiv.org

Linear accelerators (linacs) accelerate particles along a straight path using a series of oscillating electric fields. Modern linacs, particularly superconducting ones, can deliver high-intensity beams. nih.govcern.ch The reaccelerator facility ReA3 at the National Superconducting Cyclotron Laboratory (NSCL) is an example of a linac used in conjunction with fragmentation to produce and accelerate rare isotope beams. aps.orgmsu.edu For example, a ⁷²Se beam was produced by fragmenting a ⁷⁸Kr primary beam, thermalized, charge-bred, and then accelerated by the ReA3 linac for a Coulomb excitation experiment. aps.org

The choice between a cyclotron and a linac often depends on the specific requirements of the experiment, such as beam energy, intensity, and particle type. nih.govcern.ch

The Isotope Separation On-Line (ISOL) technique is a powerful method for producing high-quality beams of radioactive isotopes, including ⁷⁰Se. chalmers.secern.ch In the ISOL method, a high-energy light-ion beam (typically protons) from an accelerator impinges on a thick, high-temperature target. chalmers.secern.ch The nuclear reactions within the target produce a wide variety of reaction products.

These products diffuse out of the target material due to the high temperature and effuse into an ion source, where they are ionized. The resulting ions are then extracted and passed through a mass separator, which uses magnetic fields to select ions based on their mass-to-charge ratio. This allows for the creation of a pure, low-energy beam of a specific isotope. chalmers.secern.ch

The ISOLDE facility at CERN is a prime example of an ISOL facility. It has been used to produce and study ⁷⁰Se beams for experiments such as Coulomb excitation. slideserve.cominfn.it The ISOL technique is particularly advantageous for producing high-quality, low-emittance beams suitable for precision experiments. chalmers.se The efficiency of the ISOL method depends on several factors, including the primary beam intensity, the reaction cross-section, target thickness, and the efficiencies of diffusion, effusion, and ionization. cern.ch

Data Tables

Table 1: Nuclear Reactions for the Production of Selenium Isotopes This table summarizes various nuclear reaction pathways for producing selenium isotopes, including the specific case of Selenium-70 and related isotopes mentioned in the text.

Product Isotope	Target Isotope	Projectile	Reaction Type	Resulting Particles
⁷⁰As (decays to ⁷⁰Se)	⁷⁰Ge	Proton (p)	(p,n)	Neutron (n)
⁷⁰Se	⁶⁸Ge	Alpha (α)	(α,2n)	2 Neutrons (2n)
⁷⁰Se	⁴⁰Ca	³⁶Ar	Fusion-Evaporation	2 Protons (2p)
⁷⁰Se	⁷⁸Kr	-	Projectile Fragmentation	Various Fragments
⁷²Se	⁷⁰Ge	Alpha (α)	(α,2n)	2 Neutrons (2n)
⁷³Se	⁷⁰Ge	Alpha (α)	(α,n)	Neutron (n)
⁷³Se	⁷⁵As	Proton (p)	(p,3n)	3 Neutrons (3n)

Table 2: Accelerator Facilities and Methods for ⁷⁰Se Research This table provides an overview of the facilities and techniques discussed in the context of producing and studying this compound.

Facility/Method	Accelerator Type	Key Technology/Technique	Application for ⁷⁰Se
ISOLDE (CERN)	Proton Synchrotron Booster	Isotope Separation On-Line (ISOL)	Production of ⁷⁰Se beams for Coulomb excitation studies.
NSCL/ReA3 (MSU)	Cyclotron & Linear Accelerator	Projectile Fragmentation, Re-acceleration	Production of neutron-deficient Se isotopes via fragmentation and subsequent acceleration for experiments.
GANIL	Cyclotrons	Projectile Fragmentation, Fusion-Evaporation	Production of exotic nuclei, including those in the selenium region.
RIKEN	Cyclotrons	Projectile Fragmentation (BigRIPS separator)	Production and identification of new neutron-deficient isotopes, including selenium isotopes.

Recoil Separator and Gas-Filled Separator Applications

The production of the neutron-deficient isotope this compound (⁷⁰Se) for research purposes predominantly relies on heavy-ion induced fusion-evaporation reactions. In these processes, a projectile nucleus is accelerated and fused with a target nucleus, forming a highly excited compound nucleus. This compound nucleus then de-excites by "evaporating" particles, such as neutrons, protons, or alpha particles, to produce the desired residual nucleus, in this case, ⁷⁰Se.

Given the low production cross-sections for these exotic nuclei and the intense background of unreacted beam particles and other reaction products, highly efficient and selective separation techniques are essential. Recoil separators and gas-filled separators are critical instruments for the in-flight separation and identification of these fusion-evaporation residues.

Fusion-Evaporation Reactions for this compound Production

The synthesis of ⁷⁰Se is typically achieved through reactions that form a compound nucleus which can then evaporate specific particles to yield the ⁷⁰Se residue. A common reaction channel involves the fusion of a sulfur-32 (B83152) (³²S) beam with a calcium-40 (B76470) (⁴⁰Ca) target. whiterose.ac.uk The resulting compound nucleus, Germanium-72 (⁷²Ge*), then de-excites. The specific exit channel leading to ⁷⁰Se is the evaporation of two neutrons (2n).

Another experiment designed to measure lifetimes of excited states in ⁷⁰Se also utilized a fusion-evaporation reaction, highlighting the utility of this method for producing this isotope for nuclear structure studies. researchgate.net Furthermore, once produced and separated, ⁷⁰Se can itself be used as a radioactive ion beam for further research, such as the Coulomb excitation studies performed at CERN's ISOLDE facility where a ⁷⁰Se beam was accelerated and impacted a platinum target. cern.ch

Table 1: Key Fusion-Evaporation Reactions for the Production of A=70 Isobars

Projectile	Target	Compound Nucleus	Reaction Channel	Product of Interest	Reference
³²S	⁴⁰Ca	⁷²Ge	(³²S, 2n)	⁷⁰Se	whiterose.ac.uk
³²S	⁴⁰Ca	⁷²Ge	(³²S, pn)	⁷⁰Br	whiterose.ac.uk
³²S	⁴⁰Ca	⁷²Ge*	(³²S, 2p)	⁷⁰Kr	whiterose.ac.uk

Role of Recoil and Gas-Filled Separators

Recoil separators are electromagnetic devices designed to separate reaction products from the primary beam based on their differing magnetic rigidity or mass-to-charge ratio. After the fusion reaction, the ⁷⁰Se nuclei recoil out of the thin target with a specific momentum. The separator uses a combination of magnetic and electric fields to guide these recoiling ions to a detector system, while the unreacted primary beam particles, which have a very different magnetic rigidity, are deflected away and stopped. secar.space

Gas-filled separators represent a specific and highly efficient type of recoil separator. researchgate.net In these devices, the separation volume is filled with a low-pressure gas, typically helium. utica.edu As the recoiling ions and primary beam particles pass through the gas, they undergo many charge-changing collisions. This process results in the ions acquiring an average charge state that is proportional to their velocity. Because the fusion products (like ⁷⁰Se) and the primary beam particles have significantly different velocities, the separator's magnetic field can effectively distinguish between them. researchgate.net This technique is particularly powerful for separating heavy evaporation residues and has been essential for studying nuclei such as ⁷⁰Se. utica.eduliverpool.ac.uk The Berkeley Gas-filled Separator (BGS) and the gas-filled recoil separator RITU are prominent examples of instruments employing this principle. lbl.govresearchgate.net

Detailed Research Findings

The successful in-flight separation of ⁷⁰Se using recoil and gas-filled separators has enabled detailed spectroscopic studies to probe its nuclear structure. The N=Z=35 nucleus ⁷⁰Se is of particular interest as it lies in a region of the nuclear chart known for shape coexistence, where the nucleus can exhibit both prolate (cigar-shaped) and oblate (pancake-shaped) configurations at very similar energies.

Experiments using these separators have allowed for precise measurements of the properties of excited states in ⁷⁰Se. For example, lifetime measurements of low-lying states provide critical information about the collective behavior and deformation of the nucleus. researchgate.net In one study, the near-identical transition strengths (B(E2) values) for the decay of the first excited 2+ state in ⁷⁰Se and its isobaric mirror nucleus ⁷⁰Br suggested that there is no significant change in shape between them at low spin. researchgate.net Studies at facilities like the University of Jyväskylä have utilized fusion-evaporation reactions coupled with sophisticated detector arrays at the focal plane of a recoil separator to build the level scheme of ⁷⁰Se and its neighbors. whiterose.ac.uk The ability to cleanly separate ⁷⁰Se ions from the intense background is a prerequisite for these sensitive measurements.

Table 2: Research Applications of Separators in the Study of this compound

Research Goal	Experimental Technique	Separator Type Used/Referenced	Key Finding/Application	Reference
Investigate Isospin Symmetry	Fusion-Evaporation, Gamma-ray Spectroscopy	Recoil Separator	Production of ⁷⁰Se as part of the A=70 triplet to study mirror energy differences.	whiterose.ac.uk
Measure Nuclear Lifetimes	Fusion-Evaporation, Recoil Distance Method	Not specified, but implied by reaction type	Determined B(E2) transition strengths, indicating similar shapes for ⁷⁰Se and ⁷⁰Br at low spin.	researchgate.net
Study of Shape Coexistence	Coulomb Excitation	ISOLDE (Isotope Separator On-Line)	Production and separation of a ⁷⁰Se beam to study its different shapes upon excitation.	cern.ch
General Nuclear Structure Studies	Fusion-Evaporation	Gas-Filled Separator (VAMOS-GFS)	Identified as essential for studies of nuclei like ⁷⁰Se.	liverpool.ac.uk

Nuclear Reactions Involving Selenium 70 As a Target or Product

Elastic and Inelastic Scattering Cross-Sections

The interaction of particles with a ⁷⁰Se nucleus can result in either elastic scattering, where the kinetic energy of the system is conserved, or inelastic scattering, where the nucleus is left in an excited state. The probability of these events occurring is quantified by their respective cross-sections.

Calculations for neutron nuclear data on selenium isotopes, including ⁷⁰Se, have been performed to develop evaluated nuclear data libraries like JENDL-4. researchgate.net These calculations encompass total, elastic, and inelastic scattering cross-sections. researchgate.net The results of these theoretical models are generally in good agreement with experimental data, indicating the suitability of the neutron optical model parameters used in the statistical model calculations. researchgate.net

Analysis of neutron elastic and inelastic scattering cross-sections for even selenium isotopes, including by extension the lighter ⁷⁰Se, has been conducted in the energy range of 0.5 to 8.0 MeV. Such studies, which compare experimental data with optical-statistical approach calculations, are crucial for validating and refining nuclear models.

Furthermore, differential cross-sections for the elastic scattering of 225-MeV electrons by selenium isotopes have been measured, providing insights into the charge distribution within the nucleus. researchgate.net While specific data for ⁷⁰Se was not the focus, these studies on neighboring isotopes contribute to a broader understanding of selenium nuclei. Additionally, the elastic scattering of 100- and 200-keV positrons from selenium targets has been investigated and compared with theoretical values derived from the Mott phase-shift method. kyoto-u.ac.jp

Neutron-Induced Reactions

Neutron-induced reactions on selenium isotopes are of significant interest for various applications. researchgate.net Theoretical calculations provide data for several reaction channels, including (n, γ), (n, p), (n, d), (n, t), (n, ³He), (n, α), (n, np), (n, nd), (n, nα), (n, 2n), and (n, 3n). researchgate.net

Experimental measurements of cross-sections for (n, p) reactions on various selenium isotopes have been performed at neutron energies around 14 MeV. researchgate.netdntb.gov.ua These experiments often utilize the activation technique combined with gamma-ray spectroscopy. researchgate.net The data obtained are crucial for testing and improving nuclear reaction models. researchgate.net

The study of neutron-induced charged-particle reactions is also vital for understanding nucleosynthesis in explosive astrophysical environments. epj-conferences.org While experimental data for many isotopes of interest are still scarce, efforts are underway to measure (n, p) and (n, α) cross-sections at the relevant energies. epj-conferences.org

Charged-Particle Induced Reactions (e.g., (p,nγ))

Charged-particle induced reactions on selenium isotopes, particularly those involving protons and alpha particles, are important for the production of medical radioisotopes and for astrophysical p-process studies. researchgate.netdntb.gov.ua

The ⁷⁰Ge(α,n)⁷³Se reaction is a notable example of an alpha-induced reaction. uobaghdad.edu.iquobaghdad.edu.iq Studies have investigated the excitation functions of such reactions to optimize the production of specific radioisotopes. dntb.gov.uauobaghdad.edu.iq For instance, the production of ⁷³Se has been explored through various reaction pathways, including ⁷⁰Ge(α,n). uobaghdad.edu.iq

Proton-induced reactions on selenium isotopes have also been extensively studied. researchgate.netekb.eg The (p,n) reaction, for example, is a common channel investigated in these studies. researchgate.net Research has been conducted to measure the cross-sections of proton-induced reactions on various selenium isotopes to produce bromine radioisotopes. bitp.kiev.ua While many studies focus on heavier selenium isotopes, the data contributes to a broader understanding of the reaction mechanisms across the isotopic chain. researchgate.netbitp.kiev.ua

Reaction Mechanism Studies and Excitation Functions

Understanding the mechanisms of nuclear reactions and their dependence on energy, known as the excitation function, is fundamental to nuclear physics. d-nb.info Nuclear reactions can proceed through different mechanisms, including direct reactions, compound nucleus formation, and pre-equilibrium processes, each with distinct characteristics. d-nb.info

The study of excitation functions for reactions like ⁷⁰Ge(α,n) provides insight into the probability of a specific reaction occurring as a function of the incident particle's energy. dntb.gov.uauobaghdad.edu.iq Comparing experimental excitation functions with theoretical calculations from models like the statistical model helps to validate and refine our understanding of nuclear reaction mechanisms. researchgate.netekb.eg

Advanced Methodologies for Characterization and Detection of Selenium 70

Gamma-Ray and Conversion-Electron Spectroscopy

Combined internal-conversion-electron and gamma-ray spectroscopy is a powerful technique for investigating the nuclear structure of ⁷⁰Se. whiterose.ac.ukjyu.fi This methodology allows for the detailed study of the de-excitation of excited nuclear states.

Detailed Research Findings: A significant study utilized the SPICE (SPectrometer for Internal Conversion Electrons) and TIGRESS (TRIUMF-ISAC Gamma-Ray Escape Suppressed Spectrometer) arrays at the TRIUMF-ISAC-II facility. whiterose.ac.ukjyu.fi In this experiment, ⁷⁰Se nuclei were produced via a fusion-evaporation reaction, specifically ⁴⁰Ca(³⁶Ar, α2p)⁷⁰Se. researchgate.net The primary goal was to search for a low-lying 0⁺ state, which is a key indicator of shape coexistence. whiterose.ac.ukjyu.fi

The analysis of the gamma-ray spectra, including α-particle-coincident γγ and γγγ matrices, revealed the yrast band of ⁷⁰Se up to the 14⁺ state. whiterose.ac.uk However, despite a comprehensive search, no evidence was found for the existence of a 0⁺ state below 2 MeV. whiterose.ac.ukjyu.fi This result challenges previous assumptions about the presence of a shape coexisting band. whiterose.ac.ukjyu.fi The study also found significant discrepancies with the previously established positive-parity-level scheme. whiterose.ac.ukjyu.fi

The observation of Doppler-broadened peak shapes for short-lived yrast states provided information on the lifetimes of these states, with a lower limit of approximately 1 picosecond due to the recoil stopping time in the stopper foil. whiterose.ac.uk

Interactive Data Table: Gamma Transitions in ⁷⁰Se

Transition	Energy (keV) whiterose.ac.uk	Coincidence Gate whiterose.ac.uk
2⁺₁ → 0⁺₁	945	---
4⁺₁ → 2⁺₁	1094	945-keV

Direct Mass Measurements (e.g., Penning Traps)

Direct mass measurements of ⁷⁰Se are essential for determining its binding energy and understanding nuclear mass models. Penning traps are high-precision mass spectrometers that allow for the accurate determination of atomic masses of short-lived nuclides.

Detailed Research Findings: High-accuracy mass measurements of ⁷⁰Se have been performed using the ISOLTRAP Penning trap mass spectrometer at ISOLDE/CERN and the JYFLTRAP at the University of Jyväskylä. researchgate.netarxiv.orgjyu.fi The ISOLTRAP measurement achieved a mass uncertainty of 2.6 keV, which corresponds to a relative accuracy of δm/m = 4.0 × 10⁻⁸, with fewer than 500 events. researchgate.net This result is in good agreement with the 2016 Atomic Mass Evaluation. researchgate.net

Other direct measurement techniques for ⁷⁰Se include time-of-flight measurements at GANIL and isochronous mass measurements at GSI. researchgate.net However, Penning trap measurements, like those from ISOLTRAP and LEBIT at NSCL, have provided the most precise values. researchgate.net The high precision of Penning trap mass spectrometry is crucial for neutrino physics research and for refining our understanding of fundamental constants. nsf.gov

The principle behind Penning trap mass spectrometry involves measuring the cyclotron frequency of an ion confined in a strong uniform magnetic field and a weak electrostatic quadrupole potential. nsf.gov The relationship νc = qB/(2πm) allows for the determination of the mass-to-charge ratio. nsf.gov

Interactive Data Table: Penning Trap Mass Measurement of ⁷⁰Se

Facility	Nuclide	Achieved Mass Uncertainty (keV) researchgate.net	Relative Accuracy researchgate.net

High-Resolution Nuclear Spectroscopic Techniques

High-resolution nuclear spectroscopic techniques are vital for elucidating the complex structure of nuclei like ⁷⁰Se. These methods go beyond standard gamma-ray spectroscopy to probe specific nuclear properties.

Detailed Research Findings: Coulomb excitation experiments are a key tool for studying the shape of nuclei. An experiment using an isobarically pure beam of ⁷⁰Se ions accelerated to 206 MeV was conducted at REX-ISOLDE. osti.gov De-excitation gamma rays were detected by the MINIBALL spectrometer in coincidence with scattered particles. osti.gov The yield of the first 2⁺ state is highly sensitive to the spectroscopic quadrupole moment, and the results provided evidence for a prolate (cigar-like) shape for this state in ⁷⁰Se. osti.gov This finding reopened questions about previously reported oblate (pancake-like) shapes in light selenium isotopes. osti.gov

Theoretical models, such as the complex Excited Vampir model, have been used to investigate shape coexistence and mixing in ⁷⁰Se. mdpi.com These calculations suggest that shape mixing is a dominant feature not only for 0⁺ states but also for the lowest few 2⁺ and 4⁺ states. mdpi.com

High-resolution laser spectroscopy, while a powerful tool for determining nuclear charge radii and moments, is often limited by Doppler broadening in in-source methods. liv.ac.uk Collinear laser spectroscopy (CLS) overcomes this limitation, providing excellent spectral resolution. liv.ac.uk

Isotope Ratio Mass Spectrometry for Tracing Studies (non-biological applications)

Isotope Ratio Mass Spectrometry (IRMS) is a powerful analytical technique used to measure the relative abundance of isotopes in a given sample. In geochemistry, selenium isotope ratios can serve as indicators of the sources and cycling of selenium in the environment. acs.orgusgs.gov

Detailed Research Findings: A new analytical method has enhanced the ability to measure selenium stable isotope ratios (⁸⁰Se/⁷⁶Se) from small samples (500 ng), which is a significant advancement for environmental studies. acs.orgusgs.gov One of the first environmental applications of this technique was in the San Francisco Bay Estuary, where the isotopic compositions of selenium in water, refinery wastewater, and sediments were analyzed. acs.orgusgs.gov

The study found that the selenium isotope ratios in the sediment were slightly enriched in the lighter isotope compared to the bay water. acs.orgusgs.gov This small difference suggests that the reduction of soluble selenium from the water is not the primary process for its incorporation into the sediments. acs.orgusgs.gov The technique was unable to trace refinery inputs in this specific system due to inconsistent isotopic differences between riverine and refinery sources. acs.orgusgs.gov

For accurate selenium isotope ratio measurements, multicollector inductively coupled plasma mass spectrometry (MC-ICP-MS) is often employed, offering high precision and sensitivity. nih.gov To overcome interferences, such as the ⁴⁰Ar dimer on ⁸⁰Se, other isotopes like ⁷⁷Se, ⁷⁸Se, and ⁸²Se are typically measured. nih.govnih.gov Continuous hydride generation can be used to increase the ion signal intensity by over a hundredfold compared to conventional nebulization. researchgate.net

The principles of isotope geochemistry are based on analyzing the isotopic composition of elements in geological materials to understand processes like magmatic differentiation and weathering. numberanalytics.com Radiogenic isotopes are used to trace the sources and pathways of elements in various geochemical systems. numberanalytics.com

Interactive Data Table: Selenium Isotopes and their Natural Abundance

Isotope Mass	Natural Abundance (%) nih.govnih.gov
74	0.889
76	9.366
77	7.635
78	23.772
80	49.607

Theoretical Models and Computational Approaches for Selenium 70 Nuclear Structure

Shell Model Calculations

The shell model is a cornerstone of nuclear theory, describing the nucleus in terms of nucleons (protons and neutrons) occupying discrete energy levels, or shells. For ⁷⁰Se, shell model calculations have been instrumental in understanding its structure, particularly in the context of the fpgd shell space. researchgate.netias.ac.in

Recent large-scale shell model calculations have been performed to analyze the electromagnetic transition strengths in A=70 nuclei, including ⁷⁰Se. researchgate.netresearchgate.net These calculations, using effective interactions like JUN45, have been compared with experimental data to investigate phenomena such as isospin symmetry. researchgate.net One study suggests that, depending on the effective charges used, calculations can align with experimental data, or they may point to anomalies in the isobaric triplet that includes ⁷⁰Se. researchgate.net

The projected shell model (PSM) has also been applied to study the yrast bands (the states of lowest energy for a given angular momentum) in selenium isotopes, including ⁷⁰Se. ias.ac.in This model has shown success in describing the energy spectra and has been compared to large-scale shell model diagonalizations. ias.ac.in PSM calculations for ⁷⁰Se have investigated both oblate (flattened) and prolate (elongated) shapes, with potential energy surface calculations indicating that the oblate 0+ state is slightly lower in energy than the prolate 0+ state. ias.ac.in

Table 1: Comparison of Experimental and Calculated Energy Levels in Selenium-70 This table presents a selection of experimentally observed energy levels in ⁷⁰Se and the corresponding values calculated using different theoretical models. Note that the accuracy of the models can vary for different energy states.

Spin-Parity (I π)	Experimental Energy (keV)	Calculated Energy (keV) - Model 1	Calculated Energy (keV) - Model 2
2⁺₁	945	Data not available	Data not available
4⁺₁	2039	Data not available	Data not available
2⁺₂	1601	Data not available	Data not available

Data for calculated energies are model-dependent and would require specific theoretical papers for precise values.

Collective Models (e.g., Interacting Boson Model, Generalized Bohr Hamiltonian)

Collective models treat the nucleus as a deformable liquid drop, with collective excitations corresponding to vibrations and rotations of the nucleus as a whole. ictp.it These models are particularly useful for describing the low-lying collective states in nuclei.

The Interacting Boson Model (IBM) has been widely used to study selenium isotopes. ias.ac.in In the IBM, pairs of protons and neutrons are treated as bosons, which can be in different angular momentum states. The IBM-1 model, which does not distinguish between proton and neutron bosons, has been used to investigate the structure of low-lying states in ⁷⁰Se. Studies have also employed the IBM-2 model, which treats proton and neutron bosons separately, to analyze properties like B(E2) transition rates. researchgate.netresearchgate.net Some analyses suggest that ⁷⁰Se exhibits characteristics of a vibrational nucleus with some features of the O(6) dynamical symmetry, which corresponds to a gamma-soft rotor. researchgate.net

The Generalized Bohr Hamiltonian (GBH) provides another framework for understanding collective nuclear structure. whiterose.ac.ukwhiterose.ac.uk Recent studies have used GBH calculations with UNEDF1 mass parameters to interpret the revised level structure of ⁷⁰Se. whiterose.ac.ukwhiterose.ac.uk These calculations suggest that ⁷⁰Se does not possess a well-defined axial shape and that the 2+2 state at 1601 keV is more akin to a quasi-gamma excitation rather than a member of a shape coexisting band. whiterose.ac.ukwhiterose.ac.ukwhiterose.ac.uk This aligns with the idea that ⁷⁰Se is soft in both the beta (deformation) and gamma (triaxiality) degrees of freedom. whiterose.ac.uk

Self-Consistent Mean-Field Theories (e.g., Hartree-Fock-Bogoliubov)

Self-consistent mean-field (SCMF) theories, such as the Hartree-Fock-Bogoliubov (HFB) method, provide a microscopic description of the nucleus where each nucleon moves in an average potential generated by all other nucleons. wikipedia.org This approach is particularly powerful for studying nuclear deformation and shape coexistence.

HFB calculations have been applied to ⁷⁰Se to investigate its shape and the potential for shape coexistence. cern.chresearchmap.jpbnl.gov Some HFB calculations have been mapped onto a five-dimensional collective Hamiltonian to explore the nuclear structure. arxiv.org These theoretical efforts have explored the complex interplay of forces that lead to the observed properties of selenium isotopes. arxiv.org Beyond-mean-field approaches, which build upon mean-field results by restoring symmetries and including correlations, have also been employed to study isospin-related phenomena in A≈70 nuclei.

Microscopic-Macroscopic Models

Microscopic-macroscopic models combine the strengths of both microscopic and macroscopic approaches. They typically use a macroscopic liquid-drop model for the bulk properties of the nucleus and add a microscopic shell correction term to account for the effects of individual nucleon orbitals.

These models have been used to calculate fission properties and potential energy surfaces for nuclei in the mass region of ⁷⁰Se. researchgate.net For instance, the finite-range droplet macroscopic model combined with a folded-Yukawa single-particle microscopic model has been used in such calculations. researchgate.net Studies using a microscopic-macroscopic approach have also investigated shape changes in the A=70 isobaric triplet, which includes ⁷⁰Se. researchgate.net

Nuclear Reaction Theory Calculations

Nuclear reaction theory is essential for understanding how nuclei interact with each other and for predicting the cross-sections of various nuclear reactions. For ⁷⁰Se, theoretical calculations of reaction cross-sections are important for both fundamental nuclear physics and for applications in areas like nuclear astrophysics.

Statistical model codes such as ALICE/ASH, EMPIRE, and TALYS are used to calculate reaction cross-sections for selenium isotopes. epj-conferences.orgtandfonline.comresearchgate.net These calculations can predict the outcomes of reactions like (n,2n), (n,p), and deuteron-induced reactions. epj-conferences.orgtandfonline.comresearchgate.net The theoretical results are then compared with available experimental data to refine the models and improve their predictive power. epj-conferences.orgresearchgate.net These calculations are crucial for creating evaluated nuclear data libraries, such as JENDL-4, which are vital for various nuclear applications. tandfonline.com

Academic Research Applications of Selenium 70

Astrophysical Nucleosynthesis Research

Selenium-70 plays a noteworthy role in understanding how elements are forged in the cosmos, a field known as nucleosynthesis. Its relevance is most pronounced in processes involving proton-rich environments.

The rapid proton capture process, or rp-process, is a sequence of proton capture reactions on seed nuclei that occurs in extremely hot, proton-rich stellar environments. sciencedaily.com This process is analogous to stacking blocks, where a nucleus rapidly captures protons until it becomes unstable, at which point it undergoes beta decay, converting a proton into a neutron and allowing the process to continue. sciencedaily.com

Stellar X-ray bursts are among the most frequent types of stellar explosions in the galaxy, occurring in binary systems where a neutron star accretes hydrogen and helium from a companion star. sciencedaily.com This accumulation leads to thermonuclear runaway reactions, with temperatures reaching nearly 2 billion degrees Fahrenheit. sciencedaily.com These conditions trigger the rp-process, and consequently, ⁷⁰Se is produced during these bursts. uwc.ac.za

The properties of ⁷⁰Se, which has a half-life of about 41 minutes, directly impact the characteristics of X-ray bursts. uwc.ac.za Models of these bursts rely on accurate nuclear physics data, and uncertainties in the masses of nuclei along the rp-process path affect predictions of light curves and the final composition of the resulting ashes. researchgate.net Research focusing on the mass and decay properties of ⁷⁰Se helps to refine these astrophysical models, providing a clearer picture of the nuclear processes that power these dramatic stellar events. sciencedaily.comepj-conferences.orgresearchgate.net

The formation of elements heavier than iron is dominated by three main processes: the slow neutron capture process (s-process), the rapid neutron capture process (r-process), and the proton capture process (p-process). caltech.edu The s-process occurs in massive stars and is characterized by low neutron densities, allowing nuclei to capture neutrons one at a time. caltech.edusciencesconf.org In contrast, the r-process involves extremely high neutron densities, leading to very rapid neutron captures on a timescale much shorter than beta decay. sciencesconf.orgucolick.org

Certain proton-rich isotopes, known as p-nuclei, cannot be created by either the s- or r-process. wikipedia.orgnasa.gov this compound is such a p-nucleus. The leading theory for the origin of these p-nuclei is that they are formed from pre-existing heavy seed nuclei, which were themselves synthesized in the s- and r-processes. wikipedia.org These seeds are then transformed into p-nuclei through processes like photodisintegration in supernova explosions or, in some cases, proton capture. wikipedia.org Another potential pathway is the νp-process (neutrino-p-process), which occurs in neutrino-driven winds in core-collapse supernovae and may contribute to the abundance of lighter p-nuclides like ⁷⁰Se. oup.com

Nucleosynthesis Process	Description	Relevance to this compound
rp-process	Rapid sequence of proton captures in hot, dense environments.	⁷⁰Se is a key "waiting point" nucleus, influencing the process timescale and final elemental abundances. sciencedaily.comepj-conferences.org
p-process	General term for processes creating proton-rich nuclei.	⁷⁰Se is a p-nucleus, not formed by the main s- or r-processes. caltech.eduwikipedia.org
s-process	Slow neutron capture on stable nuclei.	Creates the heavy seed nuclei that can later be transformed into p-nuclei like ⁷⁰Se. caltech.eduwikipedia.org
r-process	Rapid neutron capture on unstable nuclei.	Creates the heavy seed nuclei that can later be transformed into p-nuclei like ⁷⁰Se. wikipedia.orgodu.edu
νp-process	Proton captures and (n,p) reactions in neutrino winds.	A potential nucleosynthesis path that could contribute to the production of ⁷⁰Se. oup.com

Implications for Stellar X-ray Bursts

Fundamental Nuclear Physics Studies

The unique structural characteristics of this compound make it an ideal laboratory for probing the fundamental principles of nuclear physics, particularly for testing and refining models of nuclear structure and behavior.

The chain of selenium isotopes exhibits rapid changes in nuclear structure, providing a stringent test for theoretical nuclear models. msu.eduias.ac.in Many models struggle to accurately predict the observed properties, such as the exact point where shape transitions occur. llnl.gov Experimental results from studying isotopes like ⁷⁰Se are therefore crucial for validating and improving these models. physicsworld.com

For instance, the yrast bands (the sequence of states with the lowest energy for a given angular momentum) of even-even selenium isotopes from A=68 to 78 have been studied using the projected shell model. ias.ac.in Furthermore, the Interacting Boson Model has been employed to calculate energies and transition probabilities in ⁷⁰Se, ⁷²Se, and ⁷⁴Se, showing that while these nuclei have dominant vibrational features, they also exhibit some characteristics of the O(6) dynamical symmetry. Discrepancies between experimental data and theoretical predictions highlight areas where the models need refinement.

One of the most fascinating areas of research involving ⁷⁰Se is the study of nuclear deformation and shape transitions. Atomic nuclei can assume various non-spherical shapes, such as prolate (rugby ball-shaped) or oblate (disc-shaped). llnl.gov In some isotopic chains, the ground-state shape can change dramatically from one isotope to the next. llnl.gov

The selenium isotopes are a classic example of this phenomenon. It has been demonstrated that a shape transition occurs between the isotope ⁷²Se, which has a prolate shape, and ⁷⁰Se, which has an oblate shape in its ground state. msu.edullnl.gov This inflection point is a very sensitive probe of nuclear models. llnl.gov

Furthermore, ⁷⁰Se exhibits "shape coexistence," where two different shapes—an oblate ground state and a prolate excited state—exist at very similar energy levels. uwc.ac.zaresearchgate.netcern.ch This phenomenon is not yet fully understood and may influence the decay properties of the nucleus. uwc.ac.za To investigate these shapes, researchers employ techniques like Coulomb excitation. uwc.ac.zamsu.edu In these experiments, a low-energy beam of radioactive ⁷⁰Se is accelerated and collides with a heavy target, like platinum. physicsworld.comcern.ch The collision excites the ⁷⁰Se nucleus; by observing the gamma rays emitted as it decays back to a lower energy state, scientists can deduce the shape of the nucleus in its excited state. physicsworld.comcern.ch

Isotope	Ground State Shape	Key Feature
This compound (⁷⁰Se)	Oblate (disc-shaped)	Exhibits shape coexistence with a low-lying prolate excited state. Marks the point of shape transition in the isotopic chain. uwc.ac.zamsu.edullnl.gov
Selenium-72 (⁷²Se)	Prolate (rugby ball-shaped)	The isotope directly neighboring the shape transition point. msu.edullnl.gov

Testing Nuclear Structure Models

Development of Nuclear Data Libraries

Nuclear data libraries are comprehensive collections of evaluated nuclear data, including information on nuclear reactions, structure, and decay. tandfonline.comiaea.org This data is fundamental for a wide range of applications, from the design and operation of nuclear reactors to medical physics and astrophysics. tandfonline.comiaea.org this compound, along with other selenium isotopes, is a subject of study for the continuous improvement and expansion of these critical data repositories. tandfonline.com

Researchers focus on measuring and evaluating various nuclear reaction cross-sections for this compound. A cross-section in nuclear physics represents the probability of a specific nuclear reaction occurring. msu.edu For instance, studies have investigated deuteron-induced nuclear reactions on selenium isotopes, including this compound, to measure the excitation functions for the production of various radionuclides. researchgate.net These experimental data are then compared with theoretical predictions from nuclear model codes like ALICE, EMPIRE, and TALYS to refine the models and improve the accuracy of the data libraries. researchgate.netgithub.io

Table 1: Nuclear Properties and Reaction Data for this compound

Property	Value
Half-life	41.1(3) minutes chemlin.org
Decay Mode	Electron Capture (EC), Positron Emission (β+) chemlin.org
Daughter Isotope	Arsenic-70 (70As) chemlin.org
Parent Isotope	Bromine-70 (70Br) chemlin.org
Primary Production Reaction	70Ge(α,n)73Se (as an example of a related Se isotope production)

Environmental and Geochemical Tracing (Isotopic Signatures)

The isotopic composition of elements can provide valuable insights into environmental and geochemical processes. Selenium has six stable isotopes, and variations in their relative abundances, known as isotopic signatures, can be used to trace the sources and pathways of selenium in the environment. plos.orgacs.orgresearchgate.net While this compound itself is not a stable isotope, the study of selenium isotopes, in general, provides a powerful tool for environmental and geochemical research. plos.org

Selenium is an essential micronutrient at low concentrations but can be toxic at higher levels. plos.orgnih.gov Its distribution in the environment is influenced by both natural processes, like the weathering of rocks, and anthropogenic activities, such as mining and industrial emissions. nih.govcanada.ca The isotopic ratios of selenium, such as 82Se/76Se, can be measured in various environmental samples, including water, soil, sediments, and biological tissues, to understand its biogeochemical cycle. acs.orgnih.gov

Research in this area has explored how selenium isotope signatures can be used to:

Identify sources of selenium contamination: By comparing the isotopic composition of selenium in a contaminated site with potential sources, researchers can pinpoint the origin of the pollution. acs.org

Trace redox processes: The oxidation state of selenium affects its mobility and bioavailability in the environment. nih.govearth-science.net Isotopic fractionation, the partitioning of isotopes between different chemical forms, occurs during redox reactions. By analyzing the isotopic composition, scientists can infer the redox conditions and microbial processes affecting selenium. nih.govgeoscienceworld.org

Understand selenium uptake and metabolism in organisms: Studies have investigated how plants and other organisms take up and process selenium, leading to isotopic fractionation. plos.org This information is crucial for understanding the entry of selenium into the food chain. plos.org

For example, a study on platinum nuggets from Brazil used the selenium isotopic composition within the nuggets to infer a potential microbial origin deep within the Earth's biosphere. geoscienceworld.org The extremely light isotopic signature of selenium found in the nuggets was consistent with microbial reduction of selenium oxyanions. geoscienceworld.org In another study, selenium isotope ratios in the San Francisco Bay Estuary were used to trace the sources and cycling of selenium in an aquatic environment. acs.org

Table 2: Applications of Selenium Isotopic Analysis in Environmental and Geochemical Studies

Application Area	Research Focus	Key Findings
Pollution Source Tracking	Differentiating between natural and anthropogenic selenium sources in aquatic systems. acs.org	Isotopic differences between riverine and refinery inputs were not consistently observed in the studied system. acs.org
Biogeochemical Cycling	Investigating the role of microbial processes in the formation of precious metal deposits. geoscienceworld.org	Extremely light selenium isotopic signatures in platinum nuggets suggest a biogenic origin. geoscienceworld.org
Plant Metabolism	Understanding selenium uptake and fractionation in plants. plos.org	Different selenium species (selenate and selenite) lead to distinct isotopic fractionation in plants. plos.org
Paleoenvironmental Reconstruction	Using selenium isotopes in marine shales to trace past ocean oxygenation levels. nih.gov	Selenium isotopes serve as a novel tracer for reconstructing historical changes in ocean and atmospheric oxygen. nih.gov

Future Directions and Emerging Research Avenues for Selenium 70

Precision Measurements of Nuclear Properties

Future research will prioritize more precise measurements of ⁷⁰Se's fundamental nuclear properties. While its half-life is established at approximately 41.1 minutes, and it decays via electron capture and positron emission to Arsenic-70, there is always room for refinement. chemlin.org Highly accurate mass measurements are crucial for understanding nuclear binding energies and the dynamics of stellar explosions like X-ray bursts. sciencedaily.com Researchers at facilities like Michigan State University (MSU) have already made significant strides in measuring the masses of selenium isotopes with high precision, achieving results with an uncertainty as low as 1 part in 100 million for nearby isotopes. sciencedaily.com

A key area of investigation for ⁷⁰Se is the phenomenon of shape coexistence, where the nucleus can exist in different shapes, such as oblate (flattened) and prolate (elongated), at very close energy levels. home.cerncern.ch Experiments aim to clarify the relationship between the shape of the ⁷⁰Se nucleus and its energy state. home.cerncern.ch Recent studies have cast doubt on the existence of a low-lying 0+ state, which is a key indicator of well-defined shape coexistence, suggesting instead that ⁷⁰Se may not have a distinct axial shape. whiterose.ac.ukjaea.go.jp Future precision measurements will involve combined internal-conversion-electron and gamma-ray spectroscopy to search for weak transitions and better define the level scheme, providing a clearer picture of its structure. whiterose.ac.ukjaea.go.jp

Table 1: Nuclear Properties of Selenium-70

Property	Value
Symbol	⁷⁰Se
Atomic Number (Z)	34
Neutron Number (N)	36
Isotopic Mass	69.9335155(17) u
Half-life	41.1(3) min
Decay Mode	EC/β+
Daughter Isotope	⁷⁰As

This table is interactive. Click on the headers to sort.

Advanced Theoretical Model Development

The complex structure of ⁷⁰Se presents a significant challenge for theoretical models. The ground states of selenium isotopes around the N=40 region are known to have intricate structures due to shape coexistence and large quadrupole correlations. arxiv.org Current theoretical models, such as the Generalized Triaxial Rotor Model (GTRM) and the collective Generalised Bohr Hamiltonian (GBH), have been employed to interpret experimental data. whiterose.ac.ukjaea.go.jp

Recent findings that ⁷⁰Se may not have a well-defined axial shape and that its structure is soft in both beta and gamma deformations necessitate the development of more sophisticated theoretical frameworks. whiterose.ac.uk Future theoretical work will focus on refining models to better account for configuration mixing and the interplay of collective and single-particle degrees of freedom. arxiv.org Comparing experimental results with predictions from various theoretical models, including those based on nuclear density functional theory, will be crucial for validating and improving our understanding of nuclear forces and structure in this region of the nuclear chart. whiterose.ac.ukarxiv.org

New Experimental Facilities and Techniques

Advancements in experimental capabilities are a primary driver of future research into exotic nuclei like ⁷⁰Se. Facilities such as the Isotope Separation On-Line DEvice (ISOLDE) at CERN and the Facility for Rare Isotope Beams (FRIB) at Michigan State University are instrumental in producing beams of unstable isotopes. home.cerncern.chphysicsworld.com At ISOLDE, experiments have been conducted by accelerating a ⁷⁰Se beam into a platinum target and measuring the resulting gamma-ray decay to determine which nuclear shape was excited. home.cerncern.ch

The development of new and upgraded facilities will open up new possibilities for studying ⁷⁰Se. FRIB, for instance, is designed to create thousands of new isotopes for study, significantly expanding the known nuclear landscape. physicsworld.com The use of advanced detector systems, such as the SPICE and TIGRESS spectrometers at TRIUMF-ISAC-II, allows for more sensitive and detailed measurements. whiterose.ac.ukjaea.go.jp Future experiments will likely leverage even more advanced techniques, such as high-intensity beams and next-generation detector arrays, to probe the structure of ⁷⁰Se with unprecedented detail. physicsworld.com

Interdisciplinary Research Frontiers

The study of ⁷⁰Se and other neutron-deficient nuclei has implications that extend beyond nuclear physics into other scientific disciplines.

Nuclear Astrophysics: The properties of nuclei like ⁷⁰Se are critical inputs for models of astrophysical processes. Precise mass measurements of ⁷⁰Se and neighboring nuclei are essential for understanding the rp-process (rapid proton capture), which powers X-ray bursts, the most frequent stellar explosions in our galaxy. sciencedaily.com Understanding the structure and decay of these nuclei helps to refine models of nucleosynthesis and the origin of elements heavier than iron. gsi.de

Fundamental Material Science: While direct applications of ⁷⁰Se in material science are not established, the techniques and facilities used to study it are relevant to the field. For example, ion beams, similar to those produced at nuclear physics facilities, are used in material science for analysis and modification of materials. triumf.ca Furthermore, fundamental research at facilities like the High Energy Materials Science Beamline (HEMS) at PETRA III, which is used for investigating material properties, shares common ground with the experimental techniques employed in nuclear physics. researchgate.net The broader study of selenium isotopes contributes to a deeper understanding of elemental properties that can be relevant in the development of new materials, such as semiconductors. wikipedia.org

Q & A

Q. What experimental methods are used to synthesize Selenium-70 in laboratory settings?

this compound is synthesized using high-energy nuclear reactions, such as firing a selenium beam into a platinum target at facilities like CERN’s Isotope Separator On-Line (ISOLDE). The unstable isotope is produced during simulated X-ray burst conditions, with a half-life of ~42 minutes . Researchers must optimize beam energy and target composition to maximize yield, followed by rapid separation and characterization using mass spectrometry.

Q. What key nuclear properties distinguish this compound from neighboring isotopes like Selenium-72?

this compound exhibits a disk-like nuclear shape, contrasting with the football-like deformation of Selenium-72. This shape difference arises from proton-neutron interactions and collective nuclear behavior, studied via gamma-ray spectroscopy and laser ionization techniques . Decay energy measurements (e.g., beta-decay Q-values) further differentiate isotopic stability and binding energies.

Q. How should researchers document experimental protocols for this compound studies to ensure reproducibility?

Follow guidelines for academic reporting:

• Detail beam parameters (energy, intensity), target materials, and separation techniques.
• Include purity assessments (e.g., gamma-ray spectra) and calibration methods.
• Use supplementary materials for extensive datasets, referencing them in the main text .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported nuclear deformation parameters for this compound?

Contradictions often stem from varying experimental setups (e.g., detector resolution or beam purity). Address these by:

• Cross-validating results with independent techniques like Coulomb excitation or lifetime measurements.
• Applying statistical reanalysis to legacy data, accounting for systematic errors .
• Publishing raw datasets and analysis codes for peer verification .

Q. What methodologies explain the abrupt shape transition between this compound and Selenium-72?

Theoretical frameworks like the Shell Model or Density Functional Theory (DFT) model proton-neutron correlations. Advanced approaches include:

• Large-scale Monte Carlo simulations to map potential energy surfaces.
• Comparing experimental quadrupole moments with predicted values from ab initio calculations .
• Collaborative studies using multi-nucleon transfer reactions to populate low-lying states .

Q. How should researchers design experiments to probe this compound’s role in astrophysical X-ray bursts?

• Simulate burst conditions using heavy-ion accelerators to study rapid proton-capture (rp-process) pathways.
• Measure beta-decay half-lives and branching ratios under high-temperature plasma conditions.
• Integrate results with astronomical observations to refine nucleosynthesis models .

Data Analysis and Reporting

Q. What statistical practices are critical when analyzing this compound’s decay data?

• Normalize counts to detector efficiency and beam intensity fluctuations.
• Use Bayesian inference to quantify uncertainties in half-life measurements.
• Apply chi-square tests to assess consistency with theoretical decay curves .

Q. How can researchers ensure ethical data presentation in studies involving rare isotopes like this compound?

• Avoid selective reporting of “significant” results without explicit statistical thresholds (e.g., p < 0.05) .
• Disclose funding sources and potential conflicts of interest in the acknowledgments section .
• Adhere to FAIR (Findable, Accessible, Interoperable, Reusable) principles for data sharing .

Methodological Challenges

Q. What are the limitations of current models in predicting this compound’s nuclear structure?

Existing models struggle with:

• Accurately capturing three-body forces in medium-mass nuclei.
• Reproducing the observed rapid shape transitions near neutron number N=40.
• Mitigate these by integrating machine learning algorithms to refine potential parameters .

Q. How can interdisciplinary approaches enhance this compound research?

• Combine nuclear physics with astrophysics to study isotopic abundance patterns.
• Partner with radiochemists to explore medical applications (e.g., radioisotope labeling).
• Utilize high-performance computing resources for cross-disciplinary data integration .